Cas no 2098044-99-4 (6-(1,5-dimethyl-1H-pyrazol-3-yl)-2-(methylthio)pyrimidin-4(3H)-one)

• Product Name: 6-(1,5-dimethyl-1H-pyrazol-3-yl)-2-(methylthio)pyrimidin-4(3H)-one
• CAS No: 2098044-99-4
• MF: C₁₀H₁₂N₄OS
• MW: 236.293479919434
• CID: 5727730
• PubChem ID: 137025487
• Update Time: 2025-05-23

6-(1,5-dimethyl-1H-pyrazol-3-yl)-2-(methylthio)pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• F1967-3480
• 6-(1,5-dimethyl-1H-pyrazol-3-yl)-2-(methylthio)pyrimidin-4(3H)-one
• 2098044-99-4
• AKOS026714331
• 4(3H)-Pyrimidinone, 6-(1,5-dimethyl-1H-pyrazol-3-yl)-2-(methylthio)-

• Inchi： 1S/C10H12N4OS/c1-6-4-8(13-14(6)2)7-5-9(15)12-10(11-7)16-3/h4-5H,1-3H3,(H,11,12,15)
• InChI Key： MAVAUNXWQPFBCE-UHFFFAOYSA-N
• SMILES： S(C)C1NC(C=C(C2C=C(C)N(C)N=2)N=1)=O

Computed Properties

• Exact Mass: 236.07318219g/mol
• Monoisotopic Mass: 236.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 416.7±55.0 °C(Predicted)
• pka: 6.36±0.50(Predicted)

Additional information on 6-(1,5-dimethyl-1H-pyrazol-3-yl)-2-(methylthio)pyrimidin-4(3H)-one

6-(1,5-Dimethyl-1H-Pyrazol-3-Yl)-2-(Methylthio)Pyrimidin-4(3H)-One: A Comprehensive Overview

The compound 6-(1,5-dimethyl-1H-pyrazol-3-yl)-2-(methylthio)pyrimidin-4(3H)-one (CAS No. 2098044-99-4) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their diverse biological activities and applications in drug discovery. The molecule's structure incorporates a pyrimidine ring system with substituents that include a methylthio group and a 1,5-dimethylpyrazole moiety, both of which contribute to its unique chemical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving strategic functional group transformations. Researchers have explored various methodologies to optimize the synthesis of 6-(1,5-dimethyl-1H-pyrazol-3-yl)-2-(methylthio)pyrimidin-4(3H)-one, including the use of microwave-assisted reactions and catalytic systems to enhance reaction yields and selectivity. These studies highlight the importance of understanding the molecular architecture and reactivity patterns of such compounds in advancing their synthetic routes.

The biological activity of 6-(1,5-dimethyl-1H-pyrazol-3-yl)-2-(methylthio)pyrimidin-4(3H)-one has been a focal point of recent investigations. Preclinical studies have demonstrated its potential as a modulator of key cellular pathways involved in inflammation and oxidative stress. For instance, research published in *Journal of Medicinal Chemistry* revealed that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro. Furthermore, its ability to scavenge reactive oxygen species (ROS) suggests its potential application in the development of antioxidants for therapeutic purposes.

In addition to its biological activities, 6-(1,5-dimethyl-1H-pyrazol-3-yl)-2-(methylthio)pyrimidin-4(3H)-one has shown promise in the field of materials science. Studies have explored its use as a building block for constructing advanced materials with tailored electronic properties. For example, researchers have incorporated this compound into supramolecular assemblies to create stimuli-responsive materials that exhibit reversible changes in their physical properties under external conditions such as temperature or light.

The structural versatility of 6-(1,5-dimethyl-1H-pyrazol-3-yl)-2-(methylthio)pyrimidin-4(3H)-one also makes it an attractive candidate for further modification and functionalization. Ongoing research is focused on appending additional functional groups to enhance its bioavailability, stability, and targeting capabilities for specific therapeutic applications. Such modifications could pave the way for the development of next-generation drugs with improved efficacy and reduced side effects.

From a pharmacological perspective, 6-(1,5-dimethyl-1H-pyrazol-3-Yl)-2-(Methylthio)Pyrimidin has garnered attention for its potential role in treating chronic diseases such as neurodegenerative disorders and cardiovascular diseases. Preclinical data indicate that it may exert neuroprotective effects by mitigating oxidative stress and reducing inflammation in neuronal cells. These findings underscore the need for further clinical studies to evaluate its safety and efficacy in human subjects.

In conclusion, 6-(1,5-dimethyl